Cas no 87126-00-9 ([(4,6-diphenylpyrimidin-2-yl)sulfanyl](phenyl)acetic acid)
87126-00-9 structure
Product Name:[(4,6-diphenylpyrimidin-2-yl)sulfanyl](phenyl)acetic acid
CAS No:87126-00-9
MF:C24H18N2O2S
MW:398.476924419403
CID:1864428
PubChem ID:3065173
Update Time:2025-04-21
[(4,6-diphenylpyrimidin-2-yl)sulfanyl](phenyl)acetic acid Chemical and Physical Properties
Names and Identifiers
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- [(4,6-diphenylpyrimidin-2-yl)sulfanyl](phenyl)acetic acid
- 2-(4,6-diphenylpyrimidin-2-yl)sulfanyl-2-phenylacetic acid
- alpha-((4,6-Diphenyl-2-pyrimidinyl)thio)benzeneacetic acid
- DTXSID001007358
- Benzeneacetic acid, alpha-((4,6-diphenyl-2-pyrimidinyl)thio)-
- BRN 4560717
- 87126-00-9
- 2-Pyrimidinethioacetic acid, 4,6,beta-triphenyl-
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- Inchi: 1S/C24H18N2O2S/c27-23(28)22(19-14-8-3-9-15-19)29-24-25-20(17-10-4-1-5-11-17)16-21(26-24)18-12-6-2-7-13-18/h1-16,22H,(H,27,28)
- InChI Key: UOCSVAUOPSJADG-UHFFFAOYSA-N
- SMILES: S(C1=NC(C2C=CC=CC=2)=CC(C2C=CC=CC=2)=N1)C(C(=O)O)C1C=CC=CC=1
Computed Properties
- Exact Mass: 398.10889899Da
- Monoisotopic Mass: 398.10889899Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 29
- Rotatable Bond Count: 6
- Complexity: 487
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5.7
- Topological Polar Surface Area: 88.4Ų
[(4,6-diphenylpyrimidin-2-yl)sulfanyl](phenyl)acetic acid Related Literature
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Ross Harder,David C. Dunand,Ian McNulty Nanoscale, 2017,9, 5686-5693
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3. Excimer emission and magnetoluminescence of radical-based zinc(ii) complexes doped in host crystals†Shojiro Kimura,Tetsuro Kusamoto Chem. Commun., 2020,56, 11195-11198
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Craig A. Kelly,David R. Rosseinsky Phys. Chem. Chem. Phys., 2001,3, 2086-2090
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Chen-Yu Chien,Sheng-Sheng Yu Chem. Commun., 2020,56, 11949-11952
87126-00-9 ([(4,6-diphenylpyrimidin-2-yl)sulfanyl](phenyl)acetic acid) Related Products
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